Cas no 1154912-33-0 (3-[4-(2,4,6-Trimethyl-phenyl)-thiazol-2-yl]-phenylamine)

• Product Name: 3-[4-(2,4,6-Trimethyl-phenyl)-thiazol-2-yl]-phenylamine
• CAS No: 1154912-33-0
• MF: C₁₈H₁₈N₂S
• MW: 294.413922786713
• CID: 5176687
• Update Time: 2026-03-05

3-[4-(2,4,6-Trimethyl-phenyl)-thiazol-2-yl]-phenylamine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2,4,6-Trimethyl-phenyl)-thiazol-2-yl]-phenylamine
• Benzenamine, 3-[4-(2,4,6-trimethylphenyl)-2-thiazolyl]-

• Inchi： 1S/C18H18N2S/c1-11-7-12(2)17(13(3)8-11)16-10-21-18(20-16)14-5-4-6-15(19)9-14/h4-10H,19H2,1-3H3
• InChI Key： AVQWYQIMTQHCSY-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C2=NC(C3=C(C)C=C(C)C=C3C)=CS2)=C1

Additional information on 3-[4-(2,4,6-Trimethyl-phenyl)-thiazol-2-yl]-phenylamine

3-[4-(2,4,6-Trimethyl-phenyl)-thiazol-2-yl]-phenylamine: A Comprehensive Overview

3-[4-(2,4,6-Trimethyl-phenyl)-thiazol-2-yl]-phenylamine (CAS No. 1154912-33-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-[4-(2,4,6-Trimethyl-phenyl)-thiazol-2-yl]-phenylamine.

Chemical Structure and Properties

The molecular formula of 3-[4-(2,4,6-Trimethyl-phenyl)-thiazol-2-yl]-phenylamine is C₁₈H₁₈N₂S. The compound features a thiazole ring fused to a phenylamine moiety, with additional substituents including three methyl groups on the phenyl ring. This unique structural arrangement confers specific chemical properties and reactivity patterns. The presence of the thiazole ring imparts aromatic stability and enhances the compound's solubility in organic solvents. The amino group on the phenyl ring provides potential sites for further functionalization and conjugation with other molecules.

Synthesis Methods

The synthesis of 3-[4-(2,4,6-Trimethyl-phenyl)-thiazol-2-yl]-phenylamine can be achieved through various synthetic routes. One common method involves the reaction of 2-chloroacetyl chloride with 2,4,6-trimethylaniline to form an intermediate chloroacetamide. This intermediate is then treated with thiourea to form the thiazole ring. Subsequent nucleophilic substitution with aniline yields the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis and catalysts that minimize byproduct formation.

Biological Activities and Applications

3-[4-(2,4,6-Trimethyl-phenyl)-thiazol-2-yl]-phenylamine has been extensively studied for its biological activities. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties. In vitro studies have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, its antioxidant activity has been linked to its ability to scavenge free radicals and protect cells from oxidative stress.

Beyond its anti-inflammatory and antioxidant properties, 3-[4-(2,4,6-Trimethyl-phenyl)-thiazol-2-yl]-phenylamine has also shown potential in neuroprotective applications. Studies have indicated that it can cross the blood-brain barrier and exert neuroprotective effects by reducing neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical Trials and Future Prospects

The promising biological activities of 3-[4-(2,4,6-Trimethyl-phenyl)-thiazol-2-yl]-phenylamine have led to its evaluation in preclinical and early-stage clinical trials. Preclinical studies have demonstrated its safety profile and efficacy in animal models of inflammatory and neurodegenerative diseases. Early clinical trials are currently underway to assess its safety and efficacy in human subjects.

The future prospects for 3-[4-(2,4,6-Trimethyl-phenyl)-thiazol-2-yl]-phenylamine are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and combination therapies. Additionally, efforts are being made to develop more efficient synthetic methods to increase its availability for large-scale production.

Conclusion

In conclusion, 3-[4-(2,4,6-Trimethyl-phenyl)-thiazol-2-yl]-phenylamine (CAS No. 1154912-33-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific properties that make it suitable for various therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and clinical potential. As more studies are conducted and clinical trials progress, this compound may emerge as a valuable therapeutic agent for treating inflammatory and neurodegenerative diseases.